2-((1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone

• IUPAC Name: 2-[1-(3-chlorophenyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-1-(2,3-dihydroindol-1-yl)ethanone
• InChI: InChI=1S/C26H22ClN3O2S/c1-32-22-11-9-19(10-12-22)24-16-28-26(30(24)21-7-4-6-20(27)15-21)33-17-25(31)29-14-13-18-5-2-3-8-23(18)29/h2-12,15-16H,13-14,17H2,1H3
• InChI Key: QJWVFEMAGHVDCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(N2C3=CC(=CC=C3)Cl)SCC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C26H22ClN3O2S
• Molecular Weight: 476.0 g/mol

Description

2-((1-(3-chlorophenyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(indolin-1-yl)ethanone is a useful research compound. Its molecular formula is C26H22ClN3O2S and its molecular weight is 475.99. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis

• Formation of Dihydroindolo[1,2-c]quinazoline Derivatives : Utilizing derivatives of the compound , researchers have explored their reaction with arylamines, leading to the formation of dihydroindoloquinazoline derivatives. This reaction is significant in the synthesis of complex heterocyclic compounds (Harano et al., 2007).

Antimicrobial and Antifungal Applications

• Antimycotic Activity : Derivatives of this compound have been synthesized and tested for antimycotic activity, contributing valuable insights into structure-activity relationships and antimicrobial research (Raga et al., 1992).
• Antimicrobial and Antifungal Activity of Indole Derivatives : Studies have synthesized novel indole derivatives with significant antimicrobial and antifungal activities, underscoring the potential of such compounds in pharmaceutical applications (Anonymous, 2020).

Antioxidant and Anticancer Properties

• Antioxidant and Anticancer Activity : Research has shown that derivatives of this compound exhibit strong antioxidant and anticancer activities, suggesting potential therapeutic applications in treating diseases like cancer (Tumosienė et al., 2020).

Heme Oxygenase Inhibition

• Heme Oxygenase Inhibition for Pharmacological Applications : Derivatives of this compound have been identified as potent inhibitors of heme oxygenases, which are enzymes implicated in various physiological processes. This discovery holds promise for pharmacological and therapeutic applications (Roman et al., 2010).

Synthesis of Novel Compounds

• Synthesis of Novel Bioactive Molecules : The synthesis of new bioactive molecules utilizing derivatives of this compound has shown significant antioxidant and antimicrobial properties, highlighting its role in developing new pharmaceutical agents (Gopi et al., 2016).

Anti-inflammatory Activity

• Anti-inflammatory Properties : Some derivatives have demonstrated anti-inflammatory activity, suggesting potential use in developing anti-inflammatory drugs (Rehman et al., 2022).